Cas no 2090424-20-5 (Methyl 3-fluoro-5-iodo-2-methylbenzoate)

• Product Name: Methyl 3-fluoro-5-iodo-2-methylbenzoate
• CAS No: 2090424-20-5
• MF: C₉H₈FIO₂
• MW: 294.061498641968
• CID: 5520770
• PubChem ID: 131534767
• Update Time: 2025-10-29

Methyl 3-fluoro-5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-5-iodo-2-methyl-, methyl ester
• Methyl 3-fluoro-5-iodo-2-methylbenzoate
• SCHEMBL22804436
• DB-402287
• CS-0431742
• SY355537
• 2090424-20-5
• Methyl3-fluoro-5-iodo-2-methylbenzoate
• F83998

• Inchi： 1S/C9H8FIO2/c1-5-7(9(12)13-2)3-6(11)4-8(5)10/h3-4H,1-2H3
• InChI Key： ANACFFMVLOCBSX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=CC(F)=C1C

Computed Properties

• Exact Mass: 293.95531g/mol
• Monoisotopic Mass: 293.95531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 3-fluoro-5-iodo-2-methylbenzoate

Methyl 3-Fluoro-5-Iodo-2-Methylbenzoate: A Comprehensive Overview

Methyl 3-fluoro-5-iodo-2-methylbenzoate, with the CAS number 2090424-20-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group with substituents at specific positions on the aromatic ring. The presence of a methyl group, a fluoro group, and an iodo group at positions 2, 3, and 5, respectively, confers this compound with distinctive chemical properties and potential applications.

The synthesis of methyl 3-fluoro-5-iodo-2-methylbenzoate typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts in coupling reactions has significantly streamlined the incorporation of iodo groups into aromatic systems. These developments have not only improved the yield but also enhanced the purity of the final product, making it more suitable for high-end applications.

One of the most promising applications of methyl 3-fluoro-5-iodo-2-methylbenzoate lies in its potential as a precursor in drug discovery. The compound's structure allows for further functionalization at specific positions on the aromatic ring, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential utility in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its role in pharmaceuticals, methyl 3-fluoro-5-iodo-2-methylbenzoate has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could pave the way for innovative sensor technologies and energy storage devices.

From a structural perspective, the compound's stability is influenced by the electronic effects of its substituents. The fluoro group at position 3 introduces electron-withdrawing effects, while the iodo group at position 5 contributes to both electronic and steric effects. These interactions play a crucial role in determining the compound's reactivity under various reaction conditions. Recent computational studies have provided deeper insights into these effects, enabling chemists to predict and optimize reaction outcomes more effectively.

The global demand for methyl 3-fluoro-5-iodo-2-methylbenzoate has been steadily increasing due to its versatile applications across multiple industries. However, challenges remain in terms of cost-effective synthesis and scalability. Collaborative efforts between academic institutions and industrial partners are underway to address these challenges and unlock the full potential of this compound.

In conclusion, methyl 3-fluoro-5-iodo-2-methylbenzoate stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure and diverse applications underscore its importance as a key building block in contemporary research and development efforts. As scientific advancements continue to unfold, this compound is poised to play an even more prominent role in shaping future innovations across various disciplines.